Cas no 68711-00-2 (N-{(5Z)-5-[(2-nitrophenyl)methylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}pyridine-4-carboxamide)
![N-{(5Z)-5-[(2-nitrophenyl)methylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}pyridine-4-carboxamide structure](https://www.kuujia.com/scimg/cas/68711-00-2x500.png)
68711-00-2 structure
Product name:N-{(5Z)-5-[(2-nitrophenyl)methylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}pyridine-4-carboxamide
N-{(5Z)-5-[(2-nitrophenyl)methylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}pyridine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-{(5Z)-5-[(2-nitrophenyl)methylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}pyridine-4-carboxamide
- N-[(5Z)-5-[(2-nitrophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pyridine-4-carboxamide
- N-[5-[(2-Nitrophenyl)methylene]-4-oxo-2-thioxo-3-thiazolidinyl]-4-pyridinecarboxamide
- 68711-00-2
- 4-Pyridinecarboxamide, N-(5-((2-nitrophenyl)methylene)-4-oxo-2-thioxo-3-thiazolidinyl)-
- N-(5-((2-Nitrophenyl)methylene)-4-oxo-2-thioxo-3-thiazolidinyl)-4-pyridinecarboxamide
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- Inchi: InChI=1S/C16H10N4O4S2/c21-14(10-5-7-17-8-6-10)18-19-15(22)13(26-16(19)25)9-11-3-1-2-4-12(11)20(23)24/h1-9H,(H,18,21)/b13-9-
- InChI Key: RDKBZFRIVIRXOW-LCYFTJDESA-N
- SMILES: C1=CC=C(C(=C1)C=C2C(=O)N(C(=S)S2)NC(=O)C3=CC=NC=C3)[N+](=O)[O-]
Computed Properties
- Exact Mass: 386.0145
- Monoisotopic Mass: 386.01434716g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 2
- Complexity: 643
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 166Ų
Experimental Properties
- PSA: 105.44
N-{(5Z)-5-[(2-nitrophenyl)methylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}pyridine-4-carboxamide Related Literature
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1. Book reviews
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Xinhua Dai,Zhimin Liu,Buxing Han,Zhenyu Sun,Yong Wang,Jian Xu,Xinglin Guo,Ning Zhao,Jing Chen Chem. Commun., 2004, 2190-2191
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Li Tao,Wei Zhang,Yaxin Zhang,Mei Zhang,Yueying Zhang,Xing Niu,Qing Zhao,Zhenxing Liu,Yuyin Li,Aipo Diao Food Funct., 2021,12, 2914-2924
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4. Back matter
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Junwei Yang,Moyun Chen,Ji Ma,Wei Huang,Haoyun Zhu,Yuli Huang,Weizhi Wang J. Mater. Chem. C, 2015,3, 10074-10078
68711-00-2 (N-{(5Z)-5-[(2-nitrophenyl)methylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}pyridine-4-carboxamide) Related Products
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